Cas no 503-66-2 (3-Hydroxypropionic Acid, Approx 30% in Water (with varying amounts of 3,3'-Oxydipropanoic Acid))

• Product name: 3-Hydroxypropionic Acid, Approx 30% in Water (with varying amounts of 3,3'-Oxydipropanoic Acid)
• CAS No: 503-66-2
• MF: C₃H₆O₃
• MW: 90.0779
• MDL: MFCD00058998
• CID: 37850
• PubChem ID: 87570720

3-Hydroxypropionic Acid, Approx 30% in Water (with varying amounts of 3,3'-Oxydipropanoic Acid) Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypropanoic acid
• 3-HYDROXYPROPIONIC ACID
• B-Hydroxypropionicacid
• Hydracrylic Acid
• Hydracrylic Acid (contains varying amounts of 3,3'-Oxydipropionic Acid) (ca. 30% in Water, ca. 3.6mol/L)
• hydroxypropionic acid
• beta-Hydroxypropionic acid
• Ethylene lactic acid
• 3-HYDROXY-PROPANOIC ACID
• beta-Lactic acid
• Glyceric acid, 2-deoxy-
• b-Hydroxypropionate
• Propionic acid, 3-hydroxy-
• Propanoic acid, 3-hydroxy-
• 3-hydroxy-propionic acid
• C4ZF6XLD2X
• ALRHLSYJTWAHJZ-UHFFFAOYSA-N
• 3-Hydroxypropionic Acid (contains varying amounts of 3,3-Oxydipropionic Acid)
• 3OH
• Eth
• ALRHLSYJTWAHJZ-UHFFFAOYSA-
• SB83799
• BP-23512
• Q2823220
• Ethylenelactate
• 3-Hydroxypropionic Acid, 30wt.% in H2O
• InChI=1/C3H6O3/c4-2-1-3(5)6/h4H,1-2H2,(H,5,6)
• AM85796
• b-Hydroxypropionic acid
• .beta.-Lactic acid
• NS00032045
• 3-Hydroxypropionic acid, 30% in water
• H0297
• DTXSID50198305
• C01013
• UNII-C4ZF6XLD2X
• DB03688
• .beta.-Hydroxypropionic acid
• CHEMBL1205969
• Ethylenelactic acid
• 3-Hydroxypropanoic acid(contains varying amounts of 3,3'-Oxydipropionic Acid) (ca. 30% in Water)
• A22098
• HYDRACRYLIC ACID [MI]
• SY003982
• 3-HYDROXYPROPIONIC ACID (30% W/W IN WATER)
• BRN 0773806
• 2-Deoxyglycerate
• 503-66-2
• b-Lactic acid
• AKOS009159210
• FT-0600968
• 3-Hydroxypropionic Acid, Approx 30% in Water (with varying amounts of 3,3'-Oxydipropanoic Acid)
• 3-Hydrocypropanoic acid
• MFCD00058998
• 2-Deoxyglyceric acid
• starbld0025936
• 3-Hydroxypropanoic acid, 30% aqueous solution
• EINECS 207-974-8
• 3-Hydroxypropionic acid contains varying amounts of 3,3'-Oxydipropionic Acid (ca. 30% in Water, ca. 3.6mol/L)
• BCP05902
• EN300-52134
• CS-0147832
• CHEBI:33404
• 3-hydroxy-propanoate
• DB-006466
• STL556197
• 4-03-00-00689 (Beilstein Handbook Reference)
• BBL102395
• DTXCID40120796
• hydroxypropionate
• DB-331339
• hydracrylate

• MDL： MFCD00058998
• Inchi： 1S/C3H6O3/c4-2-1-3(5)6/h4H,1-2H2,(H,5,6)
• InChI Key： ALRHLSYJTWAHJZ-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 90.031694g/mol
• Surface Charge: 0
• XLogP3: -1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 90.031694g/mol
• Monoisotopic Mass: 90.031694g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 6
• Complexity: 50
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless syrupy substance
• Density: 1.08
• Melting Point: 16.8°C (estimate)
• Boiling Point: 212°C (rough estimate)
• Refractive Index: 1.4489
• PSA: 57.53000
• LogP: -0.54660
• pka: 4.51(at 25℃)
• Solubility: Soluble in water, ethanol and ether.

3-Hydroxypropionic Acid, Approx 30% in Water (with varying amounts of 3,3'-Oxydipropanoic Acid) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41-37/38-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

3-Hydroxypropionic Acid, Approx 30% in Water (with varying amounts of 3,3'-Oxydipropanoic Acid) Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-Hydroxypropionic Acid, Approx 30% in Water (with varying amounts of 3,3'-Oxydipropanoic Acid)

Research Brief on 3-Hydroxypropionic Acid (Approx 30% in Water) and Related Compounds (CAS: 503-66-2)

3-Hydroxypropionic acid (3-HP, CAS: 503-66-2) is a key platform chemical with growing importance in the bio-based chemical and pharmaceutical industries. Recent studies have focused on its aqueous solutions (approx. 30% concentration), which often contain varying amounts of the dimeric impurity 3,3'-oxydipropanoic acid. This research brief synthesizes the latest advancements regarding its production, purification, and biomedical applications, with particular attention to the implications of these impurities.

Microbial fermentation remains the dominant production method, with 2023-2024 metabolic engineering breakthroughs achieving titers exceeding 100 g/L in engineered E. coli strains (Nature Communications, 2023). The aqueous solution formulation (30% 3-HP) presents unique challenges due to the equilibrium between 3-HP and its dimer, which varies with pH (2.5-4.5) and storage temperature. Recent stability studies (Journal of Pharmaceutical Sciences, 2024) demonstrate that maintaining solutions at 4°C reduces dimer formation to <5% over 6 months.

In pharmaceutical applications, the 30% aqueous formulation has shown promise as a precursor for acrylate-free polymer conjugates. A 2024 study (Biomaterials Science) reported its use in synthesizing poly(3-HP-co-lactic acid) with reduced cytotoxicity compared to traditional PLA (cell viability >90% at 500 μg/mL). The presence of 3,3'-oxydipropanoic acid was found to influence polymer crystallinity, requiring new purification protocols involving nanofiltration (Separation and Purification Technology, 2023).

Analytical advancements include the development of a novel HPLC-MS method (Analytical Chemistry, 2024) capable of quantifying 3-HP and its dimer with LODs of 0.1 ppm. This has enabled precise characterization of commercial 30% solutions, revealing batch-to-batch variations in dimer content (3-12%) that significantly impact downstream applications. Regulatory agencies are now considering specifications for maximum allowable dimer concentrations in pharmaceutical-grade 3-HP solutions.

Emerging therapeutic applications leverage 3-HP's antimicrobial properties. The 30% aqueous solution demonstrated broad-spectrum activity against ESKAPE pathogens at 5% v/v concentration (mBio, 2023), with mechanistic studies pointing to disruption of membrane potential. Interestingly, the dimer showed 40% reduced efficacy, highlighting the importance of composition control. Current clinical trials (Phase I/II) are evaluating topical formulations for chronic wound management.

From a safety perspective, updated toxicological data (Regulatory Toxicology and Pharmacology, 2024) confirm the 30% solution's LD50 at 2,150 mg/kg (rat, oral), with no observed genotoxicity. However, the dimer exhibited higher nephrotoxicity in prolonged exposure studies, prompting recommendations for impurity monitoring in biomedical applications. These findings are driving innovation in stabilization additives, with citrate buffers showing particular promise for maintaining 3-HP monomer integrity.

Looking forward, the development of continuous bioprocessing systems (Chemical Engineering Journal, 2024) may address current challenges in 3-HP solution production. These systems integrate fermentation with inline purification, potentially yielding more consistent 30% solutions with dimer content below 3%. Such advancements could accelerate adoption in both industrial and pharmaceutical sectors, particularly for sustainable polymer production and antimicrobial formulations.